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Compound of Interest

Compound Name: Enzalutamide

Cat. No.: B1683756

Essential protocols for the safe handling, personal protection, and disposal of Enzalutamide in
a laboratory setting are critical for minimizing occupational exposure and ensuring a secure
research environment. Enzalutamide, a potent androgen receptor inhibitor, is classified as a
hazardous drug, necessitating stringent safety measures for researchers, scientists, and drug
development professionals. Adherence to these guidelines is paramount to mitigate risks
associated with this cytotoxic compound.

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are fundamental to
preventing direct contact with Enzalutamide. Engineering controls, such as chemical fume
hoods, should always be the primary method of exposure control, with PPE serving as a crucial
secondary barrier.
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PPE Category Item Specification

Double gloving with powder-
free nitrile gloves is
recommended. Gloves should

Hand Protection Gloves be compliant with ASTM
D6978-05 standards for
resistance to chemotherapy
drugs.[1][2]

A disposable, solid-front, back-
closing gown made of a low-
] permeability fabric should be
Body Protection Lab Coat/Gown
worn.[1] Gowns should have
long sleeves with tight-fitting

elastic or knit cuffs.

Chemical splash goggles or
safety glasses with side
) shields are mandatory to
Eye Protection Safety Glasses/Goggles )
prevent eye contact with
Enzalutamide powder or

solutions.[1][3]

When handling Enzalutamide
powder outside of a
containment device like a

Respiratory Protection Respirator chemical fume hood, a NIOSH-
approved respirator (e.g., N95)
is required to prevent

inhalation of airborne particles.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling Enzalutamide is essential to minimize the risk of exposure
and contamination.
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1. Preparation and Weighing:

« All handling of Enzalutamide powder must be conducted within a certified chemical fume
hood to minimize inhalation exposure.

o Before beginning, decontaminate the work surface within the fume hood.
» Don all required PPE as specified in the table above.

» When weighing, use a dedicated spatula and weighing paper. Handle the container carefully
to avoid generating dust.

2. Dissolution:

» When preparing a solution, add the solvent to the Enzalutamide powder slowly to prevent
splashing.

e Ensure the vial or flask is securely capped before mixing or vortexing.
3. General Handling:
e Avoid crushing or breaking tablets; they should be swallowed whole.

« If a capsule is accidentally crushed, immediately wipe the area with a wet cloth or paper
towel and dispose of it as hazardous waste.

» After handling, remove gloves and gowns in a manner that avoids contaminating skin or
clothing.

e Always wash hands thoroughly with soap and water after removing PPE.

Disposal Plan: Managing Enzalutamide Waste

All materials that come into contact with Enzalutamide are considered hazardous waste and
must be disposed of according to institutional and regulatory guidelines.
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Waste Type Disposal Procedure

All contaminated solid waste, including gloves,
weighing papers, disposable lab coats, and
used consumables, must be collected in a
Solid Waste dedicated, clearly labeled hazardous waste
container. The container must be sealed and
stored in a designated hazardous waste

accumulation area.

All solutions containing Enzalutamide must be
o collected in a sealed, labeled hazardous waste
Liquid Waste ) ) o )
container. Do not dispose of liquid Enzalutamide

waste down the drain.

Empty Enzalutamide containers must be rinsed
thoroughly with a suitable solvent. The first
] rinseate should be collected and disposed of as
Empty Containers o
hazardous waste. After rinsing, the label should
be defaced before disposing of the container in

the regular trash.

Needles, syringes, and other contaminated
Sharps Waste sharps must be disposed of in a designated,

puncture-resistant sharps container.

Spill Management Protocol

In the event of an Enzalutamide spill, a prompt and organized response is crucial to contain
the contamination and protect personnel.

[EEN

. Evacuate and Secure the Area:

Immediately alert others in the vicinity and evacuate the affected area.

Restrict access to the spill area.

N

. Don Appropriate PPE:
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Before re-entering the area to clean the spill, don the full complement of recommended PPE,
including double gloves, a disposable gown, eye protection, and a respirator.

. Contain the Spill:

For a powder spill: Gently cover the spill with absorbent pads to prevent the powder from
becoming airborne.

For a liquid spill: Use absorbent material to contain the liquid and prevent it from spreading.
. Clean and Decontaminate:

Carefully collect the absorbent material and any contaminated debris and place it into a
sealed, labeled hazardous waste container.

Clean the spill area thoroughly with a detergent solution, followed by a 70% ethanol solution
or another appropriate laboratory decontaminant. All cleaning materials must be disposed of
as hazardous waste.

. Reporting:

Report the spill to the laboratory supervisor and follow all institutional reporting procedures.
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Caption: Workflow for Safe Handling and Spill Response of Enzalutamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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